Cas no 196083-20-2 ((6-(2,2,2-trifluoroethoxy)pyridin-3-yl)boronic acid)

• Product Name: (6-(2,2,2-trifluoroethoxy)pyridin-3-yl)boronic acid
• CAS No: 196083-20-2
• MF: C₇H₇BF₃NO₃
• MW: 220.94159245491
• MDL: MFCD07374889
• CID: 843105
• PubChem ID: 53427667
• Update Time: 2025-05-20

(6-(2,2,2-trifluoroethoxy)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(2,2,2-Trifluoroethoxy)-3-pyridinyl)boronic acid
• [6-(2,2,2-TRIFLUOROETHOXY)-3-PYRIDYL]BORONIC ACID
• [6-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-3-YL]BORONIC ACID
• 6-(2,2,2-trifluoroethoxy)pyridin-3-ylboronic acid
• 6-(2,2,2-Trifluoroethoxy)pyridine-3-boronic acid
• Boronic acid, [6-(2,2,2-trifluoroethoxy)-3-pyridinyl]-
• RB2068
• QC-549
• 6-(2,2,2-trifluoroethoxy)pyridin-3-yl-3-boronic acid
• (6-(2,2,2-trifluoroethoxy)pyridin-3-yl)boronic acid
• DTXSID70699602
• AB40650
• MFCD07374889
• [6-(2,2,2-Trifluoroethoxy)-3-pyridinyl]-boronic acid
• EN300-316520
• (6-(2,2,2-Trifluoroethoxy)-3-pyridinyl)boronicacid
• CS-0175235
• J-517987
• AKOS015999133
• [6-(2,2,2-trifluoroethoxy)pyridin-3-yl]boronic acid, AldrichCPR
• OGBJEQPXZICXNY-UHFFFAOYSA-N
• 196083-20-2
• AS-54413
• SCHEMBL2557263

• MDL： MFCD07374889
• Inchi： 1S/C7H7BF3NO3/c9-7(10,11)4-15-6-2-1-5(3-12-6)8(13)14/h1-3,13-14H,4H2
• InChI Key： OGBJEQPXZICXNY-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(B(O)O)=CN=1)(F)F

Computed Properties

• Exact Mass: 221.04700
• Monoisotopic Mass: 221.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2

Experimental Properties

• Density: 1.42
• Boiling Point: 300.6℃ at 760 mmHg
• Flash Point: 135.59 °C
• PSA: 62.58000
• LogP: -0.29750

(6-(2,2,2-trifluoroethoxy)pyridin-3-yl)boronic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (6-(2,2,2-trifluoroethoxy)pyridin-3-yl)boronic acid

Introduction to (6-(2,2,2-Trifluoroethoxy)Pyridin-3-Yl)Boronic Acid (CAS No. 196083-20-2)

The compound (6-(2,2,2-trifluoroethoxy)pyridin-3-yl)boronic acid, identified by the CAS registry number 196083-20-2, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of boronic acids, which are widely used as intermediates in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The structure of this compound features a pyridine ring substituted with a trifluoroethoxy group at the 6-position and a boronic acid group at the 3-position. This unique substitution pattern makes it highly versatile for applications in drug discovery, material synthesis, and electronic device fabrication.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (6-(2,2,2-trifluoroethoxy)pyridin-3-yl)boronic acid. Researchers have employed various strategies, including metal-mediated coupling reactions and direct arylation techniques, to construct this compound with high yields and excellent purity. The use of palladium catalysts has been particularly effective in facilitating these transformations, highlighting the importance of transition metal catalysis in modern organic synthesis.

The trifluoroethoxy substituent on the pyridine ring imparts unique electronic and steric properties to the molecule. This group is known for its strong electron-withdrawing effect due to the presence of three fluorine atoms, which can significantly influence the reactivity and selectivity of the boronic acid moiety. Recent studies have demonstrated that this compound can serve as an excellent substrate for constructing biaryl structures with high precision. For instance, in a 2023 study published in Journal of Organic Chemistry, researchers utilized this boronic acid to synthesize novel heterocyclic compounds with potential applications in medicinal chemistry.

In addition to its role as a coupling partner, (6-(2,2,2-trifluoroethoxy)pyridin-3-yl)boronic acid has shown promise as a building block for advanced materials. Its ability to participate in various cross-coupling reactions makes it an invaluable tool for constructing complex molecular architectures. For example, in a 2023 paper featured in Nature Communications, scientists employed this compound to synthesize two-dimensional covalent organic frameworks (COFs) with tailored electronic properties. These materials exhibit potential applications in energy storage devices and optoelectronic systems.

The synthesis and application of (6-(2,2,2-trifluoroethoxy)pyridin-3-yl)boronic acid have also been influenced by green chemistry principles. Researchers have increasingly focused on developing environmentally friendly synthetic routes that minimize waste and reduce energy consumption. A notable example is the use of microwave-assisted synthesis to prepare this compound under mild conditions. This approach not only enhances reaction efficiency but also aligns with sustainable chemistry practices.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the trifluoroethoxy group significantly alters the electron density distribution on the pyridine ring, making it more susceptible to nucleophilic attack during coupling reactions. These findings have been instrumental in optimizing reaction conditions for large-scale production.

In conclusion, (6-(2,2,2-trifluoroethoxy)pyridin-3-yl)boronic acid (CAS No. 196083-20- ) is a versatile and valuable molecule with wide-ranging applications in organic synthesis and materials science. Its unique structural features and reactivity make it an essential component in modern chemical research. As advancements continue to emerge in synthetic methodologies and computational modeling, this compound is expected to play an even more prominent role in driving innovation across various scientific disciplines.